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Compound of Interest

Compound Name: 2-Methylimidazole-d6

Cat. No.: B1429234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for 2-Methylimidazole-d6 (CAS No. 1173022-19-9), a deuterated analog

of 2-methylimidazole.[1][2] This document is intended to serve as a critical resource for

laboratory personnel, ensuring the safe use and management of this compound in research

and development settings. The information presented is aggregated from various safety data

sheets (SDS) and chemical suppliers.

Section 1: Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. Key data for 2-Methylimidazole-d6 are summarized below.
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Property Value Source

Molecular Formula C₄D₆N₂ [1][2][3][4]

Molecular Weight 88.14 g/mol [1][2][3][4]

CAS Number 1173022-19-9 [1][2][3]

Appearance Solid [1]

Boiling Point 198 °C (lit.) [1]

Density 1.104 g/mL at 25 °C [1]

Isotopic Purity ≥ 98 atom % D [1][2]

Storage Temperature

Room temperature, away from

light and moisture. Some

sources suggest refrigerator

storage.

[3][4]

Section 2: Hazard Identification and Classification
2-Methylimidazole-d6 is classified as a hazardous substance. The GHS classification and

corresponding hazard statements are outlined below.
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Hazard Class Category GHS Code Hazard Statement

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[1][3]

Skin Corrosion 1C H314

Causes severe skin

burns and eye

damage.[1][3]

Serious Eye Damage 1 H318
Causes serious eye

damage.

Carcinogenicity 2 H351
Suspected of causing

cancer.[1]

Reproductive Toxicity 1B H360Df

May damage the

unborn child.

Suspected of

damaging fertility.[1]

Signal Word: Danger[1][3][4]

Hazard Pictograms:

Corrosion (GHS05)

Health Hazard (GHS08)

Harmful (GHS07)

Section 3: Handling and Storage Precautions
Adherence to strict safety protocols is mandatory when handling 2-Methylimidazole-d6.

Personal Protective Equipment (PPE)
A critical aspect of safe handling involves the consistent use of appropriate personal protective

equipment.
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PPE Type Specification

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[3][5]

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat or other protective clothing to prevent

skin exposure.[3][5]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[5] Work should be conducted in a

well-ventilated area, preferably under a

chemical fume hood.[5]

Safe Handling Practices
Do not breathe dust, fume, gas, mist, vapors, or spray.[3][5]

Wash hands and any exposed skin thoroughly after handling.[3][5]

Do not eat, drink, or smoke when using this product.[3][5]

Obtain special instructions before use.[5]

Do not handle until all safety precautions have been read and understood.[5]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[5]

Store locked up.[3][5]

Incompatible materials to avoid include acids, strong oxidizing agents, acid anhydrides, and

acid chlorides.[5]
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Section 4: Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route First Aid Measures

If Swallowed

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician

immediately.[3][5]

If on Skin (or hair)

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash

contaminated clothing before reuse. Seek

immediate medical attention.[3][5]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor/physician.[3][5]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[3][5]

Section 5: Experimental Protocols and Workflows
While specific experimental protocols for the safety evaluation of 2-Methylimidazole-d6 are

not readily available in the public domain, standard methodologies for assessing the toxicity

and safe handling of chemical compounds are well-established. The following diagrams

illustrate a logical workflow for risk assessment and a generalized experimental workflow for

toxicity testing.
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Risk Assessment and Handling Workflow

Identify Hazards
(SDS Review)

Assess Risks
(Exposure Potential)

Implement Control Measures
(PPE, Ventilation)

Develop Safe Operating Procedures (SOPs) Emergency Preparedness
(Spill Kits, First Aid)

Training of Personnel

Regular Review and Update of Procedures

Click to download full resolution via product page

Caption: Risk assessment and handling workflow for 2-Methylimidazole-d6.
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Generalized Toxicity Testing Workflow

Literature Review
(Existing Data on Analogs)

In Vitro Testing
(e.g., Ames Test for Mutagenicity)

Acute Toxicity Studies
(e.g., Oral LD50 in Rodents)

Dermal and Ocular Irritation Studies

Repeated Dose Toxicity Studies

Data Analysis and Hazard Characterization

Establishment of Safe Handling Procedures

Click to download full resolution via product page

Caption: Generalized experimental workflow for chemical toxicity testing.

Section 6: Accidental Release and Disposal
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In the case of a spill or accidental release, the area should be evacuated.[6] Personal

protective equipment should be worn during cleanup.[6] The spilled material should be swept

up and placed into a suitable container for disposal, avoiding dust formation.[5] Disposal of 2-
Methylimidazole-d6 and its containers must be done in accordance with local, state, and

federal regulations.[5] It should not be released into the environment.[5]

Conclusion
2-Methylimidazole-d6 is a valuable compound in research, but it presents significant health

hazards. A thorough understanding of its properties and strict adherence to the handling,

storage, and emergency procedures outlined in this guide are essential for ensuring the safety

of all personnel. Researchers, scientists, and drug development professionals are encouraged

to review the full Safety Data Sheet (SDS) for this compound before use and to integrate these

precautions into their laboratory-specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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